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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164 Get Quote

Technical Support Center: 1,1,4-
Trimethylcyclohexane
This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with 1,1,4-
Trimethylcyclohexane.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1,4-Trimethylcyclohexane?

A1: 1,1,4-Trimethylcyclohexane is a flammable liquid and vapor.[1][2][3] It can cause skin and

eye irritation.[4][5] Ingestion and inhalation may be harmful.[4][5] It is also very toxic to aquatic

life with long-lasting effects.

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, wear protective gloves, eye protection (splash goggles), and a lab coat.

[5][6] In situations where vapors or aerosols may be generated, use a vapor respirator and

ensure work is conducted under a fume hood.[5]

Q3: How should 1,1,4-Trimethylcyclohexane be stored?
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A3: Store in a cool, dark, and well-ventilated place.[3][6] Keep the container tightly closed and

store away from heat, sparks, open flames, and other ignition sources.[1][6] It should also be

stored away from incompatible materials such as oxidizing agents.[3][6]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and rinse the skin

with plenty of water.[1][6] If skin irritation persists, seek medical attention. For eye contact, rinse

cautiously with water for several minutes, removing contact lenses if present and easy to do.[6]

Get medical attention.[4]

Q5: What is the proper procedure for cleaning up a spill?

A5: For a small spill, absorb the material with dry sand or an inert absorbent and collect it into

an airtight container for disposal.[6] For larger spills, contain the spill by bunding.[6] Ensure all

sources of ignition are removed and use spark-proof tools and explosion-proof equipment

during cleanup.[6] Adequate ventilation is crucial.[7]

Q6: How should I dispose of 1,1,4-Trimethylcyclohexane waste?

A6: Adhered or collected material from a spill should be promptly disposed of in accordance

with appropriate local, state, and federal regulations.[6]
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Issue Possible Cause Solution

Irritation to skin or eyes after

handling

Direct contact with the

chemical.

Immediately flush the affected

area with copious amounts of

water. For eyes, flush for at

least 15 minutes.[4] Remove

contaminated clothing. If

irritation persists, seek medical

attention.[4][8]

Strong chemical odor in the

laboratory

Improperly sealed container or

a spill.

Check that all containers are

tightly closed.[6] Inspect the

work area for any spills. If a

spill is found, follow the

appropriate spill cleanup

procedure. Ensure adequate

ventilation.

Visible signs of static

discharge when dispensing
Buildup of static electricity.

Ground and bond the

container and receiving

equipment.[1] Use non-

sparking tools.[1]

Quantitative Data Summary
Property Value Source

CAS Number 7094-27-1 [1][3][9]

Molecular Formula C9H18 [1][6][9]

Molecular Weight 126.24 g/mol [2]

Appearance
Colorless to almost colorless

clear liquid
[1][3]

GHS Hazard Class Flammable Liquid, Category 3 [1][2]
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Standard Handling Protocol
Preparation: Before handling, ensure that the work area is clean and free of ignition sources.

Confirm that safety equipment, including an eyewash station and safety shower, is

accessible.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety goggles, and a flame-retardant lab coat.

Dispensing: When transferring the chemical, use a well-ventilated area or a fume hood.

Ground all equipment to prevent static discharge.[5] Use non-sparking tools.[1]

Storage: After use, ensure the container is tightly sealed.[6] Return the container to a

designated cool, dry, and well-ventilated storage area away from incompatible materials.[3]

[6]

Decontamination: Clean any contaminated surfaces and wash hands thoroughly after

handling.

Emergency Spill Response Protocol
Evacuation and Ignition Source Control: In the event of a spill, immediately evacuate non-

essential personnel from the area and eliminate all sources of ignition (e.g., open flames,

sparks, hot surfaces).[6][7]

Ventilation: Ensure the area is well-ventilated to disperse vapors.

Containment: For small spills, use an inert absorbent material like sand or earth to contain

the liquid. For large spills, create a dike around the spill area.[6]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it into a labeled, sealable container for hazardous waste disposal.[6]

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Reporting: Report the incident to the appropriate safety officer or supervisor.
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Caption: Workflow for the safe handling and emergency response for 1,1,4-
Trimethylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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